Ethyl 4-[4-(4-chlorophenyl)piperazin-1-yl]piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[4-(4-chlorophenyl)piperazin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H26ClN3O2/c1-2-24-18(23)22-9-7-17(8-10-22)21-13-11-20(12-14-21)16-5-3-15(19)4-6-16/h3-6,17H,2,7-14H2,1H3
• InChI Key: PZIUWMDUJSCJIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H26ClN3O2
• Molecular Weight: 351.9 g/mol

Description

Ethyl 4-[4-(4-chlorophenyl)piperazin-1-yl]piperidine-1-carboxylate is a compound belonging to the class of piperidinecarboxylic acids These compounds contain a piperidine ring which bears a carboxylic acid group

Preparation Methods

The synthesis of Ethyl 4-[4-(4-chlorophenyl)piperazin-1-yl]piperidine-1-carboxylate can be achieved through several synthetic routes. One common method involves the cyclization of 1,2-diamine derivatives with sulfonium salts. For example, the ring formation reaction between (S,S)-N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of DBU leads to protected piperazines . Another method includes the Mannich reaction, which is a three-step protocol involving the preparation of a 1,2,4-triazole derivative .

Chemical Reactions Analysis

Ethyl 4-[4-(4-chlorophenyl)piperazin-1-yl]piperidine-1-carboxylate undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include sulfonium salts, DBU, and ethylbromoacetate . The major products formed from these reactions are typically piperazine derivatives, which are useful intermediates in the synthesis of other organic compounds.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of various heterocyclic compounds. In biology and medicine, piperazine derivatives are known for their biological and pharmaceutical activities, including antiviral, anticancer, and neuroprotective properties . Additionally, this compound is used in the development of new therapeutic agents for the treatment of neurodegenerative diseases and other medical conditions .

Mechanism of Action

The mechanism of action of Ethyl 4-[4-(4-chlorophenyl)piperazin-1-yl]piperidine-1-carboxylate involves its interaction with specific molecular targets and pathways. Piperazine derivatives are known to modulate the pharmacokinetic properties of drug substances, and they can inhibit protein kinases and other enzymes involved in various biological processes . The exact molecular targets and pathways may vary depending on the specific application and the structure of the derivative.

Comparison with Similar Compounds

Ethyl 4-[4-(4-chlorophenyl)piperazin-1-yl]piperidine-1-carboxylate can be compared with other similar compounds, such as Cetirizine ethyl ester dihydrochloride and other piperazine derivatives . These compounds share a similar piperazine core structure but differ in their substituents and specific biological activities. The uniqueness of Ethyl 4-[4-(4-chlorophenyl)piperazin-1-yl]piperidine-1-carboxylate lies in its specific combination of functional groups, which confer distinct chemical and biological properties.